Cas no 1805172-26-2 (3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carbonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carbonyl chloride
• CAS No: 1805172-26-2
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4867089
• Update Time: 2025-06-07

3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO2/c8-3-1-2(5(9)13)7(14)12-4(3)6(10)11/h1,6H,(H,12,14)
• InChI Key： KOSPKIRGQAQTNJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)Cl)C(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2

Additional information on 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carbonyl chloride

Introduction to 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carbonyl chloride (CAS No. 1805172-26-2) and Its Applications in Modern Chemical Biology

The compound 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carbonyl chloride (CAS No. 1805172-26-2) represents a significant advancement in the realm of chemical biology, particularly in the design and synthesis of novel pharmaceutical intermediates. This heterocyclic compound, characterized by its chlorinated pyridine core and functionalized substituents, has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and medicinal chemistry.

At the heart of its utility lies the presence of multiple reactive sites, including a chloro-substituted pyridine ring, a difluoromethyl group, and a hydroxypyridine moiety. These features not only enhance its synthetic adaptability but also open up avenues for exploring its role in developing bioactive molecules. The chloro group, for instance, serves as a versatile handle for further functionalization via nucleophilic substitution reactions, while the difluoromethyl group is renowned for its metabolic stability and ability to modulate pharmacokinetic properties of associated compounds.

Recent studies have highlighted the importance of such multifunctional intermediates in streamlining the synthesis of complex drug candidates. The hydroxypyridine component, in particular, has been implicated in various biological processes, making it a valuable scaffold for designing molecules with therapeutic potential. For instance, pyridine derivatives have shown promise in targeting enzymes involved in inflammatory pathways, infectious diseases, and cancer metabolism.

In the context of modern drug discovery, the reactivity of 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carbonyl chloride allows for rapid diversification of molecular structures. This capability is especially crucial in high-throughput screening programs, where libraries of structurally diverse compounds are synthesized to identify lead candidates with desired biological activity. The compound’s compatibility with various coupling reactions, such as amide bond formation and Suzuki-Miyaura cross-coupling, makes it an indispensable tool in medicinal chemists’ arsenal.

One notable application of this intermediate is in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory disorders. The pyridine scaffold is frequently employed in designing molecules that selectively inhibit aberrant signaling pathways. By incorporating a difluoromethyl group, researchers can enhance the binding affinity and selectivity of these inhibitors toward their target enzymes. Additionally, the presence of a hydroxypyridine moiety allows for hydrogen bonding interactions with key residues in the enzyme active site, further optimizing drug-like properties.

Advances in computational chemistry have further propelled the use of 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carbonyl chloride by enabling virtual screening and molecular modeling studies. These techniques facilitate the rapid identification of potential derivatives with improved pharmacological profiles before proceeding to experimental synthesis. Such computational approaches are particularly valuable in reducing time-to-market for new therapeutics by minimizing trial-and-error experimentation.

The compound’s role extends beyond small-molecule drug development to include applications in agrochemicals and material science. For example, pyridine-based intermediates have been explored as precursors to herbicides and fungicides due to their ability to interact with biological targets similar to those found in plants and fungi. Moreover, the unique electronic properties conferred by fluorinated substituents make this class of compounds attractive for developing advanced materials with tailored optoelectronic characteristics.

From a synthetic chemistry perspective, 3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carbonyl chloride exemplifies the elegance of functional group interplay in designing versatile building blocks. Its ability to participate in multiple reaction pathways while maintaining structural integrity underscores its value as a synthetic intermediate. As methodologies for sustainable chemistry gain traction, this compound also aligns with green chemistry principles by enabling efficient synthetic routes that minimize waste generation.

The future prospects for this compound are promising, given its broad applicability across multiple domains of chemical biology. Ongoing research is exploring novel derivatives that may exhibit enhanced bioavailability or reduced toxicity profiles. Additionally, interdisciplinary collaborations between chemists and biologists are expected to yield deeper insights into how structural modifications influence biological activity.

In summary,3-Chloro-2-(difluoromethyl)-6-hydroxypyridine-5-carbonyl chloride (CAS No. 1805172-26-2) stands as a testament to the ingenuity inherent in modern chemical synthesis. Its multifaceted reactivity and well-documented utility make it an indispensable asset for researchers striving to push the boundaries of drug discovery and molecular innovation.